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Compound of Interest

Compound Name: 4-Bromobenzamide

Cat. No.: B181206

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromobenzamide, a key
chemical intermediate in organic synthesis and drug discovery. This document details its
chemical structure, SMILES notation, physicochemical properties, and provides detailed
experimental protocols for its synthesis and analysis.

Chemical Structure and Identification

4-Bromobenzamide is an organic compound consisting of a benzene ring substituted with a
bromine atom and an amide group at the para (1,4) positions.

SMILES Notation: A standardized chemical notation that represents the structure of a molecule
in a linear string format.

e C1=CC(=CC=C1C(=O)N)Br[1]
e NC(=O)clccc(Br)ccl[?]

e NC(=0O)clccc(ccl)Br[3]

Physicochemical Data
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A summary of the key quantitative properties of 4-Bromobenzamide is presented in the table

below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C7HeBrNO [11[3]

Molecular Weight 200.03 g/mol [1][3]

CAS Number 698-67-9 [11[3]
White to off-white crystalline

Appearance [4][5]
powder

Melting Point 190-193 °C [2]
Sparingly soluble in water (1.1

Solubility baring’y ( [4][5]
g/L at 25 °C)

pKa 15.71 + 0.50 (Predicted) [4]

LogP 2.24830 [6]

Topological Polar Surface Area  43.1 A2

[1]

Logical Relationship Diagram

The following diagram illustrates the logical flow from the compound's name to its structural

representations.

4-Bromobenzamide

SMILES Notation

P>| Chemical Structure

C1=CC(=CC=C1C(=O)N)Br

Click to download full resolution via product page

Caption: Logical relationship of 4-Bromobenzamide's identifiers.
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-Bromobenzamide are provided
below. These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of 4-Bromobenzamide from 4-Bromobenzoyl
Chloride

This protocol outlines the synthesis of 4-bromobenzamide via the reaction of 4-bromobenzoyl
chloride with ammonium hydroxide.

Materials:

e 4-Bromobenzoyl chloride

e Concentrated ammonium hydroxide solution
e Dichloromethane (DCM)

e Deionized water

* Ice bath

e Magnetic stirrer and stir bar

e Round-bottom flask

e Separatory funnel

e Biuchner funnel and filter paper

Vacuum oven

Procedure:

e Dissolve 4-bromobenzoyl chloride in dichloromethane in a round-bottom flask.

e Cool the flask in an ice bath with continuous stirring.
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e Slowly add concentrated ammonium hydroxide dropwise to the stirred solution. A white
precipitate of 4-bromobenzamide will form.

» Continue stirring for an additional 15-30 minutes after the addition is complete.

e Filter the solid product under vacuum using a Buchner funnel and wash it with cold deionized
water.

e Dry the product in a vacuum oven to obtain pure 4-bromobenzamide.

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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